Cas no 33739-26-3 (Cycloheptanone,2-[(diphenylamino)methylene]-)

• Product Name: Cycloheptanone,2-[(diphenylamino)methylene]-
• CAS No: 33739-26-3
• MF: C₂₀H₂₁NO
• MW: 291.386845350266
• CID: 320411
• PubChem ID: 5477419
• Update Time: 2025-04-19

Cycloheptanone,2-[(diphenylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone,2-[(diphenylamino)methylene]-
• (2E)-2-[(N-phenylanilino)methylidene]cycloheptan-1-one
• 2-Diphenylaminomethylen-cycloheptanon
• AC1NUG2R
• NSC315570
• NSC-315570
• DTXSID90420430
• 33739-26-3

• Inchi： 1S/C20H21NO/c22-20-15-9-1-4-10-17(20)16-21(18-11-5-2-6-12-18)19-13-7-3-8-14-19/h2-3,5-8,11-14,16H,1,4,9-10,15H2/b17-16+
• InChI Key： NKCAOBHZCNAGRN-WUKNDPDISA-N
• SMILES： O=C1/C(=C/N(C2C=CC=CC=2)C2C=CC=CC=2)/CCCCC1

Computed Properties

• Exact Mass: 291.16243
• Monoisotopic Mass: 291.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 5.24180